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Abstract
Acetoin acetate (3-acetoxy-2-butanone) is a volatile organic compound (VOC) of significant

interest in the flavor, fragrance, and food science industries. Characterized by its pleasant

creamy, buttery, and fruity aroma, it serves as a key component in many formulations.[1]

Beyond its sensory attributes, its precursor, acetoin, is recognized as a valuable four-carbon

platform molecule in advanced chemical synthesis, with potential applications as an

intermediate for producing drug intermediates and APIs.[2] This technical guide provides a

comprehensive overview of acetoin acetate, intended for researchers, scientists, and

professionals in drug development. We will explore its fundamental physicochemical properties,

delve into its biosynthetic and synthetic origins, provide detailed protocols for its analysis, and

discuss its industrial applications and toxicological profile. This document is structured to

deliver not just procedural steps but the causal logic behind experimental design, ensuring a

robust and validated understanding of this versatile compound.

Core Physicochemical & Sensory Profile
Acetoin acetate, also known by synonyms such as 3-acetoxy-2-butanone and acetyl methyl

carbinyl acetate, is a carboxylic ester and a ketone.[3][4] It typically presents as a colorless to

pale yellow liquid with moderate volatility, a property essential to its function as an aroma

compound.[5] Its solubility in organic solvents like ethanol facilitates its use in various

formulations.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1584172?utm_src=pdf-interest
https://www.benchchem.com/product/b1584172?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-acetoxy-2-butanone-dic13036.html
https://www.fishersci.ca/shop/products/3-acetoxy-2-butanone-98-thermo-scientific/p-7044521
https://www.benchchem.com/product/b1584172?utm_src=pdf-body
https://www.benchchem.com/product/b1584172?utm_src=pdf-body
https://www.docbrown.info/page06/spectra2/acetoin-nmr1h.htm
https://pubchem.ncbi.nlm.nih.gov/compound/521246
https://m.youtube.com/watch?v=I3XTIVhYMvc
https://hmdb.ca/spectra/nmr_one_d/1939
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sensory profile is its most defining characteristic. It is described as having a pungent,

sweet, creamy, and buttery odor with fruity, estery nuances reminiscent of pineapple, apple,

and banana.[7] This profile makes it a valuable additive in baked goods, dairy products, and

beverages.[1][4]

Table 1: Physicochemical Properties of Acetoin Acetate

Property Value Source(s)

CAS Number 4906-24-5 [3][8]

Molecular Formula C₆H₁₀O₃ [8]

Molecular Weight 130.14 g/mol [3][6]

Appearance Colorless to pale yellow liquid [6]

Boiling Point
74-75 °C @ 20 mmHg (2666

Pa)
[7]

Density ~1.02 g/cm³ [6]

Flash Point 66 °C (150.8 °F) [7]

Solubility
Soluble in ethanol; slightly

soluble in water
[6]

InChIKey
ZKPTYCJWRHHBOW-

UHFFFAOYSA-N
[3][6]

Occurrence, Biosynthesis, and Chemical Synthesis
Natural Occurrence
Acetoin acetate is a naturally occurring VOC found in a variety of fruits and fermented

products. Its presence has been identified in arctic bramble, roasted chicken, cocoa, pineapple,

and red wine.[1] Its formation in these matrices is a result of microbial fermentation and

subsequent enzymatic or chemical reactions.

Biosynthesis Pathway
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The biosynthesis of acetoin acetate is a two-stage process that begins with the formation of its

precursor, acetoin (3-hydroxy-2-butanone).

Stage 1: Microbial Production of Acetoin Numerous fermentative bacteria and yeasts produce

acetoin from pyruvate, a central metabolite derived from glycolysis.[9] The primary pathway

involves two key enzymes:

α-Acetolactate Synthase (ALS): This enzyme catalyzes the condensation of two pyruvate

molecules to form α-acetolactate.[10][11]

α-Acetolactate Decarboxylase (ALDC): This enzyme subsequently decarboxylates α-

acetolactate to yield (R)-acetoin.[10][11]

This pathway is crucial for many bacteria, such as Lactococcus lactis, as it prevents the over-

acidification of the cytoplasm that would result from the accumulation of acidic products like

lactic and acetic acid, thereby prolonging growth.[10][12]
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Glucose Pyruvate (2 molecules)Glycolysis α-Acetolactate

 α-Acetolactate
 Synthase (ALS) (R)-Acetoin

 α-Acetolactate
 Decarboxylase (ALDC) Acetoin Acetate

 Acetyltransferase
 (presumed)

Reaction

Workup & Purification

Validation

Acetoin + Acetic Anhydride
+ Pyridine

Stir at RT
(4-6h)

Quench & Extract
(Ether/HCl)

Wash
(NaHCO₃, Brine)

Dry (MgSO₄)
& Concentrate

Fractional Distillation

GC-MS & NMR

Pure Acetoin Acetate

 

Sample Preparation

HS-SPME Extraction

GC-MS Analysis

Data Processing

Liquid Sample
(e.g., Wine)

Spike with
Internal Standard

Seal in
Headspace Vial

Incubate & Agitate
(40°C, 15 min)

Expose Fiber
(30 min)

Thermal Desorption
in GC Inlet (250°C)

GC Separation
(Polar Column)

MS Detection (EI)

Identification
(Retention Time, Mass Spectrum)

Quantification
(Calibration Curve)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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